Cas no 466685-98-3 (Zonampanel monohydrate)

Zonampanel monohydrate structure
Zonampanel monohydrate structure
Product Name:Zonampanel monohydrate
CAS No:466685-98-3
MF:C13H11N5O7
MW:349.255742311478
CID:2850358
Update Time:2023-08-10

Zonampanel monohydrate Chemical and Physical Properties

Names and Identifiers

    • Zonampanel hydrate
    • zonampanel monohydrate
    • 11G3FV7PG7
    • Zonampanel [USAN:INN]
    • YM872
    • 3,4-Dihydro-7-imidazol-1-yl-6-nitro-2,3-dioxo-1(2H)-quinoxalineacetic acid, monohydrate
    • (2,3-dioxo-7-(1H-imidazol-1-yl)-6-nitro-1,2,3,4-tetrahydro-1-quinoxalinyl)acetic acid monohydrate
    • 1(2H)-Quinoxalineacetic acid, 3,4-dihydro-7-(1H-imidazol-1-yl)-6-nitro-2,3-dioxo-, hydrate (1:1)
    • 1(2H)-Quinoxalineacetic acid,3,4-dihydro-7-(1H-imidazol-1-yl)-6-nitro-2,3-diox
    • Zonampanel monohydrate
    • Inchi: 1S/C13H9N5O6.H2O/c19-11(20)5-17-8-4-9(16-2-1-14-6-16)10(18(23)24)3-7(8)15-12(21)13(17)22;/h1-4,6H,5H2,(H,15,21)(H,19,20);1H2
    • InChI Key: OBHWTRBRRFQGRJ-UHFFFAOYSA-N
    • SMILES: O=C1C(NC2C=C(C(=CC=2N1CC(=O)O)N1C=NC=C1)[N+](=O)[O-])=O.O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 578
  • Topological Polar Surface Area: 151
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